4-(4-Fluorophenyl)-1H-pyrazol-5-amine

• IUPAC Name: 4-(4-fluorophenyl)-1H-pyrazol-5-amine
• InChI: InChI=1S/C9H8FN3/c10-7-3-1-6(2-4-7)8-5-12-13-9(8)11/h1-5H,(H3,11,12,13)
• InChI Key: SIXWIUJQBBANGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(NN=C2)N)F
• Molecular Formula: C9H8FN3
• Molecular Weight: 177.18 g/mol
• CAS RN: 5848-05-5, 5848-04-4

Description

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of a 4-fluorophenyl derivative with a suitable precursor to form the pyrazole ring. For example, a fluorinated pyrazole was synthesized via a two-step reaction involving a one-pot three-component reaction under microwave irradiation, followed by oxidative aromatization of pyrazoline under conventional heating.

Molecular Structure Analysis

The molecular structure of similar compounds has been determined using techniques such as FT-IR, HR-MS, 1D and 2D NMR analysis. The structure of the compound is likely to be confirmed by similar spectroscopic analysis.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve the formation of a pyrazole ring. The reaction of α, β-unsaturated ketone with hydrazine derivatives or semicarbazide, followed by oxidative aromatization, can lead to the formation of the corresponding pyrazole molecules.

Scientific Research Applications

Anticancer Activities

4-(4-Fluorophenyl)-1H-pyrazol-5-amine derivatives have shown promising results in the fight against cancer. A study by Abu Thaher et al. (2012) found that these derivatives exhibit significant activity against vital cancer kinases, such as Src, B-Raf, EGFRs, and VEGFR-2, suggesting potential for anticancer therapy (Abu Thaher et al., 2012).

Antimicrobial Properties

Ragavan et al. (2010) synthesized novel 1,5-diaryl pyrazole derivatives, including 5-(4-chlorophenyl)-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamides, demonstrating significant antibacterial and antifungal activities. This indicates a potential application in developing new antimicrobial agents (Ragavan et al., 2010).

Structural Studies

Structural analysis of derivatives like 5-(4-Fluorophenyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide has been conducted, contributing to the understanding of molecular conformations and interactions. These studies are crucial for designing drugs with desired properties and activities (Abdel-Wahab et al., 2013).

Synthesis and Development of Novel Compounds

Research on the synthesis of fluorocontaining derivatives of pyrazolo[3,4-d]pyrimidines, including 4-(4-Fluorophenyl)-1H-pyrazol-5-amine, has been significant. Such studies are integral to developing novel compounds with potential therapeutic applications (Eleev et al., 2015).

Crystallographic Analysis

Crystallographic studies, such as those conducted on N-substituted pyrazolines, provide valuable insights into the structural properties of 4-(4-Fluorophenyl)-1H-pyrazol-5-amine derivatives. Understanding these properties is crucial for drug design and development (Loh et al., 2013).

Future Directions

The future directions for “4-(4-Fluorophenyl)-1H-pyrazol-5-amine” could involve further studies to confirm its synthesis, structure, and potential biological activities. It could also be interesting to explore its potential applications in medicinal chemistry.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various receptors and enzymes . For instance, the compound (4-fluorophenyl)(pyridin-4-yl)methanone has been reported to target Leukotriene A-4 hydrolase in humans .

Mode of Action

Based on its structural similarity to other compounds, it may interact with its target through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-π stacking .

Biochemical Pathways

Similar compounds have been found to influence various biochemical pathways .

Pharmacokinetics

Similar compounds have shown diverse pharmacokinetic properties .

Result of Action

Similar compounds have shown a range of biological activities, including antiviral, anti-inflammatory, and anticancer effects .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interaction with its target . .